Methyl (3R)-3-Hydroxytetradecanoate

Description

Methyl (3R)-3-Hydroxytetradecanoate is a chemical compound with the CAS number 76062-97-0. It is also known as (R)-Methyl 3-hydroxytetradecanoate . The compound is an ester formed from (3R)-3-hydroxytetradecanoic acid and methanol. It's a molecule with a molecular formula of C15H30O3 and a molecular weight of 258.40 g/mol .

This compound is used in scientific research as a chiral building block in synthesizing complex molecules. It serves as a substrate in enzymatic studies, particularly to investigate the activity of lipases and esterases. Moreover, it is explored for its potential as a drug delivery agent because of its biocompatibility and ability to form micelles, and it is also used in the production of biodegradable polymers and surfactants.

Similar compounds include Methyl (3S)-3-Hydroxytetradecanoate, which is the S-enantiomer of Methyl (3R)-3-Hydroxytetradecanoate. Other similar compounds are Methyl (3R)-3-Hydroxyhexadecanoate, which has a longer carbon chain, and Methyl (3R)-3-Hydroxydecanoate, which has a shorter carbon chain. Methyl (3R)-3-Hydroxytetradecanoate's specific stereochemistry and chain length influence its physical and chemical properties and its interactions with biological molecules.

• CAS No.: 76062-97-0
• Product Name: Methyl (3R)-3-Hydroxytetradecanoate
• Molecular Formula: C15H30O3
• Molecular Weight: 258.4 g/mol
• IUPAC Name: methyl (3R)-3-hydroxytetradecanoate
• Standard InChI: InChI=1S/C15H30O3/c1-3-4-5-6-7-8-9-10-11-12-14(16)13-15(17)18-2/h14,16H,3-13H2,1-2H3/t14-/m1/s1
• Standard InChIKey: UOZZAMWODZQSOA-CQSZACIVSA-N
• SMILES: CCCCCCCCCCCC(CC(=O)OC)O
• Canonical SMILES: CCCCCCCCCCCC(CC(=O)OC)O
• Synonyms: (3R)-3-Hydroxytetradecanoic Acid Methyl Ester; (R)-Methyl 3-Hydroxytetradecanoate; Methyl (3R)-3-Hydroxytetradecanoate; _x000B_
• PubChem Compound: 9834945
• Last Modified: Sep 14 2023